Cas no 1432679-26-9 (2-Cyano-2,2-dimethylethane-1-sulfonamide)

• Product Name: 2-Cyano-2,2-dimethylethane-1-sulfonamide
• CAS No: 1432679-26-9
• MF: C₅H₁₀N₂O₂S
• MW: 162.210099697113
• CID: 4599512
• PubChem ID: 71757989
• Update Time: 2025-10-31

2-Cyano-2,2-dimethylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-2,2-dimethylethane-1-sulfonamide
• 2-cyano-2-methylpropane-1-sulfonamide
• Z1601562406
• 2-Cyano-2,2-dimethylethane-1-sulfonamide

• Inchi： 1S/C5H10N2O2S/c1-5(2,3-6)4-10(7,8)9/h4H2,1-2H3,(H2,7,8,9)
• InChI Key： FYOWZIDNYBPKPT-UHFFFAOYSA-N
• SMILES： S(CC(C#N)(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: -0.5
• Topological Polar Surface Area: 92.3

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 342.5±44.0 °C at 760 mmHg
• Flash Point: 135.1±24.3 °C

2-Cyano-2,2-dimethylethane-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2-Cyano-2,2-dimethylethane-1-sulfonamide

Introduction to 2-Cyano-2,2-dimethylethane-1-sulfonamide (CAS No. 1432679-26-9)

2-Cyano-2,2-dimethylethane-1-sulfonamide (CAS No. 1432679-26-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The chemical structure of 2-Cyano-2,2-dimethylethane-1-sulfonamide consists of a cyano group, a sulfonamide moiety, and a dimethyl group, which collectively contribute to its distinct chemical properties and biological activities.

The sulfonamide functional group in 2-Cyano-2,2-dimethylethane-1-sulfonamide is a key feature that has been extensively studied for its potential in drug design. Sulfonamides are known for their ability to inhibit bacterial enzymes and have been widely used in the development of antibiotics. Recent research has also explored the use of sulfonamides in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the cyano group further enhances the compound's reactivity and stability, making it an attractive candidate for pharmaceutical applications.

In terms of synthesis, 2-Cyano-2,2-dimethylethane-1-sulfonamide can be prepared through several routes. One common method involves the reaction of 2-cyano-2,2-dimethylpropane with sulfonyl chloride in the presence of a base. This reaction yields high purity 2-Cyano-2,2-dimethylethane-1-sulfonamide, which can be further purified using techniques such as recrystallization or column chromatography. The synthetic process is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The biological activity of 2-Cyano-2,2-dimethylethane-1-sulfonamide has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, studies have demonstrated that 2-Cyano-2,2-dimethylethane-1-sulfonamide can inhibit the activity of specific enzymes involved in inflammation pathways, thereby reducing inflammation and associated symptoms.

In the context of cancer research, 2-Cyano-2,2-dimethylethane-1-sulfonamide has shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism of action involves the modulation of key signaling pathways that are dysregulated in cancer cells. These findings suggest that 2-Cyano-2,2-dimethylethane-1-sulfonamide could be developed into a novel therapeutic agent for cancer treatment.

The safety profile of 2-Cyano-2,2-dimethylethane-1-sulfonamide is another important aspect that has been investigated. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new drug candidate, comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-Cyano-2,2-dimethylethane-1-sulfonamide (CAS No. 1432679-26-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in various medical applications.